Cas no 144432-80-4 (4-Biphenylboronic acid pinacol ester)

4-Biphenylboronic acid pinacol ester structure
144432-80-4 structure
Product Name:4-Biphenylboronic acid pinacol ester
CAS No:144432-80-4
MF:C18H21BO2
MW:280.169145345688
MDL:MFCD44432804
CID:108747
PubChem ID:87559539
Update Time:2025-04-18

4-Biphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-([1,1'-Biphenyl]-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(4-Biphenylyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane,2-[1,1'-biphenyl]-4-yl-4,4,5,5-tetramethyl-
    • 4-Biphenylboronic acid pinacol ester
    • 4-Methylphentlboronic acid pinacol ester
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)biphenyl
    • 4,4,5,5-tetramethyl-2-(4-phenylphenyl)-1,3,2-dioxaborolane
    • B3019
    • DTXSID60475311
    • AM808130
    • Z1336745159
    • 144432-80-4
    • Biphenyl-4-boronic acid pinacol ester
    • 1,3,2-DIOXABOROLANE, 2-[1,1'-BIPHENYL]-4-YL-4,4,5,5-TETRAMETHYL-
    • AS-18691
    • A808215
    • 4-BIPHENYLBORONIC ACID, PINACOL ESTER
    • MFCD07368291
    • EN300-1425720
    • 4-Biphenylboronic acid pinacol ester, AldrichCPR
    • 4-Biphenylboronicacidpinacolester
    • [1,1'-BIPHENYL]-4-YLBORONIC ACID PINACOL ESTER
    • FT-0686865
    • BDBM50364295
    • Pinacol(4-Phenylphenyl)Boronate
    • 2-(biphenyl-2-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS015951042
    • SY037936
    • CS-W000872
    • AB32014
    • 2-(biphenyl-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CHEMBL1952307
    • 4-BIPHENYLBORONIC ACID,PINACOL ESTER
    • SCHEMBL476870
    • REDKQKNJWVIPIO-UHFFFAOYSA-N
    • 2-{[1,1'-BIPHENYL]-4-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • MDL： MFCD44432804
    • Inchi： 1S/C18H21BO2/c1-17(2)18(3,4)21-19(20-17)16-12-10-15(11-13-16)14-8-6-5-7-9-14/h5-13H,1-4H3
    • InChI Key： REDKQKNJWVIPIO-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(C3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 280.16300
  • Monoisotopic Mass: 280.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.05
  • Melting Point: 110.0 to 114.0 deg-C
  • Boiling Point: 396.0±21.0 °C at 760 mmHg
  • Flash Point: 193.3±22.1 °C
  • Refractive Index: 1.549
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 18.46000
  • LogP: 3.65280
  • Solubility: Not determined

4-Biphenylboronic acid pinacol ester Security Information

4-Biphenylboronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Biphenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2-([1,1'-Biphenyl]-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 144432-80-4 97%
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Alichem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 144432-80-4 >98.0%(GC)
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Chemenu
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Chemenu
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abcr
AB393277-5 g
Biphenyl-4-boronic acid pinacol ester, 97%; .
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abcr
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4-Biphenylboronic acid pinacol ester Production Method

Production Method 1

73183-34-3 73183-34-3
144432-80-4 144432-80-4
912844-88-3 912844-88-3
Reaction Conditions
1.1 Catalysts: 2411767-15-0 ;  20 h, 120 °C
Reference
Undirected ortho-selectivity in C-H borylation of arenes catalyzed by NHC platinum(0) complexes
Rzhevskiy, Sergey A.; Topchiy, Maxim A.; Golenko, Yulia D.; Gribanov, Pavel S.; Sterligov, Grigorii K.; et al, Mendeleev Communications, 2020, 30(5), 569-571

Production Method 2

25015-63-8 25015-63-8
144432-80-4 144432-80-4
912844-88-3 912844-88-3
Reaction Conditions
1.1 Catalysts: (SP-4-3)-Carbonylchlorobis(trimethylphosphine)rhodium ;  12 h
1.2 Reagents: Oxygen ;  5 min
Reference
Efficient Rh-catalyzed C-H borylation of arene derivatives under photochemical conditions
Bheeter, Charles Beromeo; Chowdhury, Abhishek Dutta; Adam, Rosa; Jackstell, Ralf; Beller, Matthias, Organic & Biomolecular Chemistry, 2015, 13(41), 10336-10340

Production Method 3

25015-63-8 25015-63-8
144432-80-4 144432-80-4
912844-88-3 912844-88-3
Reaction Conditions
1.1 Catalysts: [[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-phenyl-1H-imidazolium-4,5-diyl]-1,2-ph… ;  24 h, 100 °C
Reference
Nickel-Catalyzed C(sp2)-H Borylation of Arenes
Das, Arpan; Hota, Pradip Kumar; Mandal, Swadhin K., Organometallics, 2019, 38(17), 3286-3293

Production Method 4

73183-34-3 73183-34-3
144432-80-4 144432-80-4
912844-88-3 912844-88-3
Reaction Conditions
1.1 Catalysts: 2756816-84-7 ;  72 h, 110 °C
Reference
Rhodium Indenyl NHC and Fluorenyl-Tethered NHC Half-Sandwich Complexes: Synthesis, Structures and Applications in the Catalytic C-H Borylation of Arenes and Alkanes
Evans, Kieren J. ; Morton, Paul A. ; Luz, Christian; Miller, Callum; Raine, Olivia; et al, Chemistry - A European Journal, 2021, 27(71), 17824-17833

4-Biphenylboronic acid pinacol ester Raw materials

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